![molecular formula C16H13IN4O B5217621 3-methyl-1-phenyl-1H-pyrazole-4,5-dione 4-[(4-iodophenyl)hydrazone]](/img/structure/B5217621.png)
3-methyl-1-phenyl-1H-pyrazole-4,5-dione 4-[(4-iodophenyl)hydrazone]
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Overview
Description
3-methyl-1-phenyl-1H-pyrazole-4,5-dione 4-[(4-iodophenyl)hydrazone] is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. It is commonly referred to as MPPH and is a hydrazone derivative of pyrazolone.
Mechanism of Action
The mechanism of action of MPPH is not fully understood, but it is believed to involve the inhibition of reactive oxygen species and the activation of antioxidant enzymes.
Biochemical and Physiological Effects:
MPPH has been shown to have several biochemical and physiological effects, including the inhibition of lipid peroxidation, the activation of antioxidant enzymes, and the suppression of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One advantage of using MPPH in lab experiments is its relatively simple synthesis method. However, one limitation is the lack of information on its toxicity and potential side effects.
Future Directions
There are several potential future directions for the research on MPPH. Some of these include:
1. Further investigation into its antioxidant and anti-inflammatory activities, and its potential applications in the treatment of diseases such as cancer and neurodegenerative disorders.
2. Study of its potential use as a sensor for the detection of metal ions.
3. Exploration of its potential applications in material science, such as the development of new polymers and coatings.
4. Investigation into its potential use as a food preservative or additive.
In conclusion, 3-methyl-1-phenyl-1H-pyrazole-4,5-dione 4-[(4-iodophenyl)hydrazone] is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. Its synthesis method is relatively simple, and it has been found to exhibit antioxidant, anti-inflammatory, and antitumor activities. However, more research is needed to fully understand its mechanism of action and potential applications.
Synthesis Methods
The synthesis of MPPH involves the reaction between 4-iodoaniline and 3-methyl-1-phenyl-1H-pyrazol-5(4H)-one in the presence of acetic acid and sodium acetate. The resulting product is then treated with hydrazine hydrate to form MPPH.
Scientific Research Applications
MPPH has been studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. It has been found to exhibit antioxidant, anti-inflammatory, and antitumor activities.
properties
IUPAC Name |
4-[(4-iodophenyl)diazenyl]-5-methyl-2-phenyl-1H-pyrazol-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13IN4O/c1-11-15(19-18-13-9-7-12(17)8-10-13)16(22)21(20-11)14-5-3-2-4-6-14/h2-10,20H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFTMXHUGQZVVME-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)N(N1)C2=CC=CC=C2)N=NC3=CC=C(C=C3)I |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13IN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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